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Compound of Interest

Compound Name: Cefotaxima

Cat. No.: B1231043 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cefotaxime is a third-generation cephalosporin, a β-lactam antibiotic with a broad spectrum of

activity against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action

involves the inhibition of bacterial cell wall synthesis, leading to bacterial cell lysis.[3][2] In cell

culture, Cefotaxime is widely utilized to prevent or eliminate bacterial contamination, particularly

in plant tissue culture where it is effective against Agrobacterium tumefaciens.[4] A key

advantage of Cefotaxime is its high stability in the presence of β-lactamases, enzymes that can

degrade many penicillin-type antibiotics.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of

Cefotaxime stock solutions in cell culture applications.
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Parameter Value Solvent(s) Notes Source(s)

Form

White to pale

yellow crystalline

powder

N/A

Supplied as

Cefotaxime

sodium salt.

[5][6]

Molecular Weight
477.5 g/mol

(sodium salt)
N/A [7]

Solubility

50 mg/mL Water [8]

~10 mg/mL PBS (pH 7.2) [7]

~10 mg/mL DMSO [7]

Recommended

Stock

Concentration

100 mg/mL Sterile Water

A commonly

used

concentration for

easy dilution.

[3][5]

Typical Working

Concentration
50 - 250 mg/L

Cell Culture

Medium

For plant cell

culture.
[8]

100 µg/mL (100

mg/L)

Cell Culture

Medium

For duckweed

cultures and to

avoid plant

toxicity.

[3][4]

Storage

Conditions

Powder

-20°C or 2-8°C,

protected from

light

Stable for ≥4

years at -20°C.
[6][7][9]

Reconstituted

Stock Solution

(Aqueous)

-20°C

Aliquot to avoid

repeated freeze-

thaw cycles.

Stable for up to 3

months.

[10][11]
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2-8°C

Aqueous

solutions at pH

4.5-6.2 are

stable for up to 3

weeks.

[9]

Experimental Protocols
Preparation of 100 mg/mL Cefotaxime Stock Solution
This protocol describes the preparation of a 10 mL stock solution of Cefotaxime at a

concentration of 100 mg/mL.

Materials:

Cefotaxime sodium salt powder

Sterile, deionized, or distilled water

Sterile 15 mL conical tube

0.22 µm syringe filter

Sterile syringe (10 mL or larger)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh out 1 gram of Cefotaxime sodium

salt powder and transfer it to a sterile 15 mL conical tube.

Add 10 mL of sterile water to the conical tube.[3]

Cap the tube securely and vortex or invert until the powder is completely dissolved. The

solution should be clear and pale yellow.[5]
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Draw the entire volume of the dissolved Cefotaxime solution into a sterile syringe.

Attach a 0.22 µm syringe filter to the tip of the syringe.[3]

Filter-sterilize the solution by dispensing it into a new sterile conical tube or directly into

sterile microcentrifuge tubes for aliquoting.

Aliquot the sterile stock solution into smaller, working volumes (e.g., 500 µL or 1 mL) in

sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles which can

degrade the antibiotic.[10]

Label the aliquots clearly with the name of the antibiotic, concentration (100 mg/mL), and the

date of preparation.

Store the aliquots at -20°C for long-term storage.[3][11]

Use of Cefotaxime Stock Solution in Cell Culture Media
This protocol outlines the dilution of the 100 mg/mL stock solution to a final working

concentration in cell culture medium.

Materials:

Prepared 100 mg/mL Cefotaxime stock solution (frozen or freshly prepared)

Sterile cell culture medium

Sterile serological pipettes and pipettor

Procedure:

Thaw a frozen aliquot of the Cefotaxime stock solution at room temperature or in a 37°C

water bath.

Determine the required volume of stock solution to achieve the desired final concentration.

For a typical working concentration of 100 µg/mL (or 100 mg/L), a 1:1000 dilution is required.
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Calculation Example: To prepare 500 mL of cell culture medium with a final Cefotaxime

concentration of 100 µg/mL:

Volume of stock solution = (Final Concentration / Stock Concentration) x Final Volume

Volume of stock solution = (100 µg/mL / 100,000 µg/mL) x 500 mL = 0.5 mL or 500 µL.

In a sterile environment, add the calculated volume of the Cefotaxime stock solution to the

cell culture medium.[3] For agar-based media, allow the medium to cool to a handleable

temperature before adding the antibiotic to prevent heat degradation.[3]

Mix the medium thoroughly to ensure even distribution of the antibiotic.

The supplemented cell culture medium is now ready for use.

Diagrams
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Stock Solution Preparation (Sterile)

Application in Cell Culture

1. Weigh Cefotaxime
Sodium Salt Powder

2. Dissolve in
Sterile Water (100 mg/mL)

3. Filter Sterilize
(0.22 µm filter)

4. Aliquot into
Sterile Tubes

5. Store at -20°C

6. Thaw Aliquot

Usage

7. Calculate Dilution
(e.g., 1:1000 for 100 µg/mL)

8. Add to Cooled
Cell Culture Medium

9. Mix Thoroughly

10. Ready for Use

Click to download full resolution via product page

Caption: Workflow for Cefotaxime stock solution preparation and use.
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Caption: Cefotaxime's mechanism of action on bacterial cell walls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.lifetechindia.com/phyto/c1880.html
https://www.starship.org.nz/guidelines/cefotaxime-sodium
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/understanding-storage-and-handling-of-cefotaxime-sodium-ri
https://cdn.caymanchem.com/cdn/insert/16040.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/375/915/c7039pis.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197478.htm
https://www.youtube.com/watch?v=NNeBa52uEwk
https://www.merckmillipore.com/IN/en/product/Cefotaxime-Sodium-Salt-High-Purity-Cell-Culture-Tested-CAS-64485-93-4-Calbiochem,EMD_BIO-219504
https://www.merckmillipore.com/IN/en/product/Cefotaxime-Sodium-Salt-High-Purity-Cell-Culture-Tested-CAS-64485-93-4-Calbiochem,EMD_BIO-219504
https://www.benchchem.com/product/b1231043#cefotaxime-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1231043#cefotaxime-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1231043#cefotaxime-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1231043#cefotaxime-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

